
An In-depth Technical Guide to Antimony
Hydroxide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of antimony hydroxide, focusing on

its chemical and physical properties, synthesis, and analysis. It is designed to be a valuable

resource for professionals in research and development.

Introduction
Antimony hydroxide, primarily referring to antimony(III) hydroxide with the chemical formula

Sb(OH)₃, is an inorganic compound. In aqueous solutions, it exists as the neutral molecule

Sb(OH)₃ and is sometimes referred to as antimonous acid.[1] It is a white solid that is generally

considered unstable, readily dehydrating to form antimony trioxide (Sb₂O₃).[2] This instability

means that specific physical properties like melting and boiling points are not well-defined.

Antimony hydroxide is amphoteric, meaning it can react with both acids and bases.[1] Its

compounds have various industrial applications, including as flame retardants and catalysts.[2]

Chemical and Physical Properties
Due to its inherent instability, quantitative physical data for antimony(III) hydroxide is scarce.

The compound tends to decompose upon heating. For instance, the related compound

antimony(III) oxide hydroxide nitrate begins to decompose at approximately 175°C.[3][4]

Table 1: General Properties of Antimony(III) Hydroxide
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Property Value Reference

CAS Number 39349-74-1 [1][2][5]

Chemical Formula H₃O₃Sb or Sb(OH)₃ [1][5]

Molecular Weight 172.78 g/mol [1][5]

Appearance Typically a white solid [1]

IUPAC Name Antimony(3+) trihydroxide [5]

Table 2: Computed Properties of Antimony(III) Hydroxide

Property Value Reference

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Topological Polar Surface Area 3 Å² [1]

Synthesis of Antimony(III) Hydroxide
Antimony(III) hydroxide is typically synthesized through precipitation or hydrolysis.

Experimental Protocol: Precipitation from Antimony(III)
Chloride
This protocol describes the synthesis of antimony(III) hydroxide by the precipitation of an

antimony(III) salt with a base.

Materials:

Antimony(III) chloride (SbCl₃)

Ammonium hydroxide (NH₄OH) solution (e.g., 2 M)

Deionized water
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Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Drying oven

Procedure:

Prepare a solution of antimony(III) chloride in a minimal amount of dilute hydrochloric acid to

prevent premature hydrolysis.

In a separate beaker, place the ammonium hydroxide solution.

While vigorously stirring the ammonium hydroxide solution, slowly add the antimony(III)

chloride solution dropwise. A white precipitate of antimony(III) hydroxide will form

immediately. The reaction is: Sb³⁺(aq) + 3NH₃(aq) + 3H₂O(l) → Sb(OH)₃(s) + 3NH₄⁺(aq).[1]

Continue stirring for 30 minutes to ensure complete precipitation.

Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

Wash the precipitate several times with deionized water to remove any unreacted salts.

Dry the resulting white solid in a low-temperature oven (e.g., 60°C) to avoid dehydration to

antimony trioxide.

Caption: Workflow for the synthesis of antimony(III) hydroxide by precipitation.

Analysis of Antimony Compounds
A variety of analytical techniques can be used for the qualitative and quantitative analysis of

antimony.

Experimental Protocol: Quantitative Analysis by Atomic
Absorption Spectrometry (AAS)
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This protocol outlines a general procedure for determining the antimony content in a sample

using Graphite Furnace Atomic Absorption Spectrometry (GF-AAS), which is suitable for trace-

level analysis.

Materials and Instrumentation:

Graphite Furnace Atomic Absorption Spectrometer

Antimony standard solution (1000 mg/L)

Nitric acid (HNO₃), trace metal grade

Deionized water

Sample containing antimony

Procedure:

Sample Preparation: Digest the solid sample containing antimony hydroxide in a suitable

acid mixture (e.g., nitric acid and hydrochloric acid) to bring the antimony into solution. Dilute

the resulting solution with deionized water to a concentration within the working range of the

instrument.

Standard Preparation: Prepare a series of calibration standards by diluting the stock

antimony standard solution with a dilute nitric acid solution (e.g., 2% v/v). The concentration

range should bracket the expected concentration of the sample.

Instrument Setup: Set up the GF-AAS according to the manufacturer's instructions for

antimony analysis. This includes selecting the appropriate wavelength (typically 217.6 nm),

slit width, and temperature program for drying, pyrolysis, atomization, and cleaning.

Analysis: Analyze the blank, standards, and samples. The instrument will measure the

absorbance of each solution.

Quantification: Construct a calibration curve by plotting the absorbance of the standards

against their known concentrations. Determine the concentration of antimony in the sample
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solution from the calibration curve. Calculate the original concentration of antimony in the

solid sample based on the dilution factor.

Caption: Workflow for the quantitative analysis of antimony using GF-AAS.

Toxicology and Signaling Pathways
Antimony and its compounds are known to be toxic. Exposure can occur through inhalation,

ingestion, or skin contact.[6] The trivalent form of antimony, Sb(III), is generally considered to

be more toxic than the pentavalent form, Sb(V).[7]

Recent studies have begun to elucidate the molecular mechanisms of antimony-induced

toxicity. For example, in pancreatic islet β-cells, antimony exposure has been shown to induce

apoptosis through the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, which

is triggered by oxidative stress.[8] This pathway involves the generation of reactive oxygen

species (ROS), which in turn activates JNK. Activated JNK then promotes both mitochondria-

dependent and endoplasmic reticulum (ER) stress-triggered apoptosis.[8]

Caption: Antimony-induced apoptotic signaling pathway in pancreatic islet β-cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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